(Z)-2,5-dichloro-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)thiophene-3-carboxamide

• IUPAC Name: 2,5-dichloro-N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)thiophene-3-carboxamide
• InChI: InChI=1S/C13H7Cl3N2OS2/c1-18-8-3-2-6(14)4-9(8)20-13(18)17-12(19)7-5-10(15)21-11(7)16/h2-5H,1H3
• InChI Key: NSBHFESLWAFBIL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)C3=C(SC(=C3)Cl)Cl
• Molecular Formula: C13H7Cl3N2OS2
• Molecular Weight: 377.7 g/mol

Description

Compounds with a benzothiazole core, such as the one in your query, are of significant interest in medicinal chemistry due to their diverse biological activities. They have been synthesized and evaluated for anti-inflammatory properties.

Synthesis Analysis

The synthesis of similar compounds often involves coupling substituted 2-amino benzothiazoles with other compounds.

Molecular Structure Analysis

The structure of similar compounds is typically analyzed based on IR, 1H, 13C NMR, and mass spectral data.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds are usually monitored by techniques like thin layer chromatography (TLC).

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds are typically determined using techniques like IR spectroscopy and NMR spectroscopy.

Scientific Research Applications

Antimicrobial Activity

• . Researchers have explored their effectiveness against bacteria, fungi, and other pathogens. F0715-0268 could potentially serve as a lead compound for developing new antimicrobial agents.

Anticancer Potential

• Thiazoles are known for their anticancer activity. F0715-0268, with its unique structure, might exhibit cytotoxic effects against cancer cells. .

Anti-Inflammatory Properties

• Thiazole-based compounds often possess anti-inflammatory properties. .

Antioxidant Capacity

• Antioxidants play a crucial role in protecting cells from oxidative stress. .

Neuroprotective Effects

• Considering the prevalence of neurodegenerative diseases, investigating F0715-0268’s neuroprotective properties could be worthwhile. .

Cardiovascular Applications

• Thiazoles have been explored as potential antihypertensive agents. .

Mechanism of Action

Benzothiazoles

are heterocyclic compounds with a benzene ring fused to a thiazole ring. They have been found to possess diverse biological activities, such as anti-inflammatory, analgesic, ulcerogenic, and lipid peroxidation activities . The anti-inflammatory activity of benzothiazoles is mediated chiefly through inhibition of biosynthesis of prostaglandins .

Thiophenes

are five-membered heterocyclic compounds containing a sulfur atom. Thiophene derivatives have been reported to possess various biological activities, such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . They are also used in industrial chemistry and material science as corrosion inhibitors .

Safety and Hazards

The safety and hazards associated with similar compounds depend on their specific structures and biological activities. Some compounds with a benzothiazole core have been found to have anti-inflammatory and analgesic activities, but their chronic use may cause gastrointestinal irritation, bleeding, and ulceration.